Cas no 117007-34-8 (1,3,4-Thiadiazolo[3',2':1,2]pyrimido[5,4-b]indol-5(6H)-one,2-methyl-)

1,3,4-Thiadiazolo[3',2':1,2]pyrimido[5,4-b]indol-5(6H)-one,2-methyl- structure
117007-34-8 structure
Product name:1,3,4-Thiadiazolo[3',2':1,2]pyrimido[5,4-b]indol-5(6H)-one,2-methyl-
CAS No:117007-34-8
MF:C12H8N4OS
MW:256.283120155334
CID:176438
PubChem ID:3088168

1,3,4-Thiadiazolo[3',2':1,2]pyrimido[5,4-b]indol-5(6H)-one,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazolo[3',2':1,2]pyrimido[5,4-b]indol-5(6H)-one,2-methyl-
    • 2-Methyl-1,3,4-thiadiazolo(3',2':1,2)pyrimido(5,4-b)indol-5(6H)-one
    • 117007-34-8
    • DTXSID20151664
    • 1,3,4-Thiadiazolo(3',2':1,2)pyrimido(5,4-b)indol-5(6H)-one, 2-methyl-
    • Inchi: InChI=1S/C12H8N4OS/c1-6-15-16-11(17)10-9(14-12(16)18-6)7-4-2-3-5-8(7)13-10/h2-5,13H,1H3
    • InChI Key: CFCNQMLJQMEAMJ-UHFFFAOYSA-N
    • SMILES: CC1SC2N(C(C3NC4=CC=CC=C4C=3N=2)=O)N=1

Computed Properties

  • Exact Mass: 255.03421
  • Monoisotopic Mass: 256.041882
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.1
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.73
  • Boiling Point: 511.7°Cat760mmHg
  • Flash Point: 263.3°C
  • Refractive Index: 1.91
  • PSA: 57.92

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